Cas no 54734-85-9 (2-Amino-5-nitrobenzenesulfonamide)

2-Amino-5-nitrobenzenesulfonamide Properties

Names and Identifiers

• 2-Amino-5-nitrobenzenesulfonamide
• 2-amino-5-nitrobenzenesulphonamide
• Benzenesulfonamide, 2-amino-5-nitro-
• CS-0215091
• 54734-85-9
• SKATTZSUUSDLRS-UHFFFAOYSA-N
• 2-amino-5-nitrobezenesulfonamide
• SCHEMBL392987
• DTXSID40571961
• MFCD16688596
• AS-40349
• 2-amino-5-nitro-benzenesulfonamide
• 2-Amino-5-nitrobenzene-1-sulfonamide
• CHEMBL469536
• EN300-220859
• AKOS011424944
• +Expand

• MDL： MFCD16688596
• InChIKey： SKATTZSUUSDLRS-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7N3O4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H,7H2,(H2,8,12,13)
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)N)N

Computed Properties

• Exact Mass: 217.01581
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.01572689g/mol
• Heavy Atom Count: 14
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 129.32